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Compound of Interest

Compound Name: Imazamox-13C,d3

Cat. No.: B12425544 Get Quote

For researchers and scientists in the fields of drug development and agricultural science, the

integrity of your work and the safety of your laboratory environment are paramount. The proper

disposal of chemical reagents, such as the isotopically labeled herbicide Imazamox-13C,d3, is

a critical component of responsible laboratory practice. Adherence to established disposal

protocols not only ensures a safe workspace but also prevents environmental contamination.

Imazamox-13C,d3 is the carbon-13 and deuterium-labeled form of Imazamox, a systemic

herbicide.[1] While the isotopic labeling makes it invaluable for tracer and quantitative analysis

in research, its disposal requires the same diligence as the parent compound, Imazamox. This

guide provides a procedural, step-by-step framework for the proper disposal of Imazamox-
13C,d3, ensuring compliance and safety.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle Imazamox-13C,d3 with

appropriate personal protective equipment (PPE). This includes, but is not limited to, safety

goggles, chemical-resistant gloves, and a lab coat. All handling should be performed in a well-

ventilated area or under a chemical fume hood.

Step-by-Step Disposal Protocol
The disposal of Imazamox-13C,d3, as with many laboratory chemicals, is governed by local,

state, and federal regulations. The following steps provide a general guideline; however, always
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consult your institution's Environmental Health and Safety (EHS) department for specific

protocols.

Consult the Safety Data Sheet (SDS): The SDS for Imazamox-13C,d3 is the primary source

of information for handling and disposal. It will provide specific details on hazards, necessary

precautions, and initial disposal guidance.

Avoid Improper Disposal: Under no circumstances should Imazamox-13C,d3 or its residues

be poured down the sink, toilet, or disposed of in regular trash.[2][3][4][5] Improper disposal

can lead to the contamination of water systems and the environment.

Segregate Chemical Waste: Designate a specific, clearly labeled waste container for

Imazamox-13C,d3 and any materials contaminated with it (e.g., pipette tips, gloves,

absorbent paper). The container should be compatible with the chemical and sealable.

Disposal of Unused Product: For unused or unwanted Imazamox-13C,d3, the preferred

method of disposal is through a licensed hazardous waste disposal facility. Contact your

institution's EHS department to arrange for a pickup of the hazardous waste.

Decontamination of Empty Containers: Empty containers that held Imazamox-13C,d3 must

be properly decontaminated before disposal. A common and recommended procedure is

"triple rinsing".

Rinse the container with a suitable solvent (e.g., water, if the compound is water-soluble,

or an appropriate organic solvent) three times.

The rinsate from each rinse must be collected and treated as hazardous waste. Do not

pour the rinsate down the drain.

After triple rinsing, the container may be disposed of according to your institution's

guidelines for decontaminated labware. In many cases, the container should be punctured

or otherwise rendered unusable to prevent reuse.

Spill Management: In the event of a spill, contain the material using an inert absorbent (e.g.,

sand, vermiculite). The collected spill material should be placed in a sealed container,

labeled as hazardous waste, and disposed of through your institution's hazardous waste

program.
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Key Disposal Information Summary
For quick reference, the following table summarizes crucial data related to the disposal and

transport of Imazamox.

Parameter Information Source

UN Number
UN3077 (solid), UN3082

(liquid)

Proper Shipping Name

Environmentally hazardous

substance, solid/liquid, n.o.s.

(imazamox)

Hazard Class
9 (Miscellaneous hazardous

materials)

Packing Group III

Marine Pollutant Yes

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Imazamox-13C,d3.
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Start: Imazamox-13C,d3 for Disposal

Waste Characterization

Disposal Pathway

Final Step

Identify Imazamox-13C,d3 Waste Stream

Unused Product or Contaminated Material?

Collect in Labeled Hazardous Waste Container

Yes

Triple Rinse Container

No (Empty Container)

Arrange for EHS Hazardous Waste Pickup

Collect Rinsate as Hazardous Waste

Dispose of Decontaminated Container per Institutional Policy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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